Cas no 2228243-20-5 (3-(4-bromo-5-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(4-bromo-5-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 2228243-20-5
• MF: C₈H₆BrF₃OS
• MW: 287.09685087204
• CID: 5800871
• PubChem ID: 165678215
• Update Time: 2025-06-23

3-(4-bromo-5-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-one
• EN300-1972563
• 2228243-20-5

• Inchi： 1S/C8H6BrF3OS/c1-4-6(9)2-5(14-4)3-7(13)8(10,11)12/h2H,3H2,1H3
• InChI Key： RDRBQYKUFKZTQR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 285.92748g/mol
• Monoisotopic Mass: 285.92748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.3Ų

Additional information on 3-(4-bromo-5-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-one

3-(4-Bromo-5-Methylthiophen-2-yl)-1,1,1-Trifluoropropan-2-one: A Comprehensive Overview

The compound 3-(4-bromo-5-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-one, identified by the CAS number NO2228243-20-5, is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development. The molecule's structure features a trifluoropropanone core linked to a substituted thiophene ring, which contributes to its distinctive reactivity and stability.

The thiophene moiety in 3-(4-bromo-5-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-one is a key structural element that influences its electronic properties. The bromine substitution at the 4-position and the methyl group at the 5-position create a unique electronic environment that enhances the molecule's ability to participate in various chemical reactions. Recent studies have highlighted the role of such substituted thiophenes in enhancing the stability and reactivity of organic compounds, particularly in the context of heterocyclic chemistry.

One of the most notable aspects of this compound is its application in drug discovery. The trifluoropropanone group is known for its ability to act as a bioisostere, making it a valuable component in the design of bioactive molecules. Researchers have explored the potential of 3-(4-bromo-5-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-one as a precursor for developing novel pharmaceutical agents targeting specific biological pathways. The compound's ability to undergo various transformations, such as nucleophilic additions and cyclizations, further underscores its versatility in synthetic chemistry.

In addition to its role in drug development, this compound has also found applications in materials science. The combination of a thiophene ring and a trifluoropropanone group makes it an attractive candidate for use in the synthesis of advanced materials, such as conductive polymers and optoelectronic devices. Recent advancements in polymer chemistry have demonstrated how such molecules can be integrated into materials with tailored electronic properties, paving the way for innovative applications in renewable energy technologies.

The synthesis of 3-(4-bromo-5-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-one involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and selectivity in the formation of this compound. The use of transition metal catalysts and advanced reaction techniques has significantly improved the efficiency of its production, making it more accessible for large-scale applications.

From an environmental perspective, understanding the ecological impact of 3-(4-bromo-5-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-one is crucial for its sustainable use. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. These findings are essential for ensuring that its production and application align with global environmental standards and regulations.

In conclusion, 3-(4-bromo-5-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-one, with its unique structural features and diverse applications, represents a significant advancement in modern organic chemistry. Its role as a versatile building block in drug discovery and materials science highlights its importance in driving innovation across multiple disciplines. As research continues to uncover new potential uses for this compound, it is poised to make even greater contributions to scientific progress.